Cas no 2145380-12-5 (rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine)

• Product Name: rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine
• CAS No: 2145380-12-5
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 6448033
• PubChem ID: 165518231
• Update Time: 2025-07-09

rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine
• rac-(1-{2-[(1R,2R)-2-cyclopropylcyclopropyl]ethyl}azetidin-2-yl)methanamine
• 2145380-12-5
• EN300-1282448

• Inchi： 1S/C12H22N2/c13-8-11-4-6-14(11)5-3-10-7-12(10)9-1-2-9/h9-12H,1-8,13H2/t10-,11?,12+/m1/s1
• InChI Key： KNEJQRHNWXXDOE-LWALXPGCSA-N
• SMILES： N1(CCC1CN)CC[C@@H]1C[C@H]1C1CC1

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine

Recent Advances in the Study of rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine (CAS: 2145380-12-5)

The compound rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine (CAS: 2145380-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and infectious diseases. The presence of the cyclopropyl and azetidine moieties in its structure contributes to its ability to interact with various protein targets, making it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to optimize the synthesis of this compound and its enantiomers.

In vitro and in vivo studies have demonstrated that rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine exhibits notable activity against specific enzyme targets, such as proteases and kinases, which are implicated in disease progression. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound shows inhibitory effects against a key protease involved in viral replication, suggesting its potential as an antiviral agent.

Moreover, structural-activity relationship (SAR) studies have been conducted to explore modifications of the compound's core structure. These studies have identified specific functional groups that enhance its binding affinity and selectivity, paving the way for the development of next-generation derivatives with improved pharmacokinetic properties. Computational modeling and molecular docking simulations have further elucidated the compound's interaction mechanisms with its biological targets.

Despite these promising results, challenges remain in the clinical translation of rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, rac-(1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}azetidin-2-yl)methanamine represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural attributes and demonstrated bioactivity underscore its potential as a lead compound for therapeutic development. Future research should focus on optimizing its properties and evaluating its efficacy in more complex disease models.